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Compound Name: Thionalide

Cat. No.: B1682317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of thionalide as a reagent for the quantitative determination of copper. Thionalide (also known

as thioglycolic-β-aminonaphthalide) is a versatile organic reagent that forms stable, insoluble

metal complexes, making it particularly suitable for the gravimetric analysis of various metal

ions, including copper.

Principle of Detection
Thionalide selectively precipitates copper(II) ions from acidic solutions. The reaction involves

the formation of a stable, stoichiometric copper-thionalide complex which can be isolated,

dried, and weighed. The mass of the precipitate is directly proportional to the amount of copper

present in the original sample. This gravimetric method offers high accuracy and precision,

making it a reliable technique for quantitative copper analysis.

The reaction is believed to proceed through the formation of an inner-complex salt where the

copper ion coordinates with the sulfur and oxygen atoms of the thionalide molecule. The acidic

conditions are crucial for minimizing the interference from other metal ions that might

precipitate at higher pH values.
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While specific quantitative data for every possible application is extensive, the following table

summarizes key performance parameters for the gravimetric determination of copper using

thionalide based on available literature.

Parameter Value/Information Source

Limit of Detection (LOD)

4 µg kg⁻¹ (in a specific flow

analysis application with

preconcentration)

[1]

Precipitating Agent
Thionalide (Thioglycollic-β-

aminonaphthalide)
[2]

Precipitation Conditions
Acidic medium (e.g., sulfuric

acid)
[2]

Form of Precipitate Copper-thionalide complex

Gravimetric Factor

Dependent on the exact

stoichiometry of the precipitate

(to be determined

experimentally)

Potential Interferences

Gold, Platinum. Can be

minimized by using masking

agents like EDTA for certain

ions.

[3]

Experimental Protocols
Reagent Preparation: 2% (w/v) Thionalide Solution
A 2% (w/v) solution of thionalide is a commonly used reagent concentration for the

precipitation of copper and other metal ions.[2]

Materials:

Thionalide (Thioglycollic-β-aminonaphthalide)

Acetone
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Volumetric flask (100 mL)

Analytical balance

Protocol:

Weigh out 2.0 g of thionalide using an analytical balance.

Transfer the weighed thionalide into a 100 mL volumetric flask.

Add a small amount of acetone to the flask and swirl to dissolve the thionalide.

Once dissolved, dilute the solution to the 100 mL mark with acetone.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Note: This solution should be freshly prepared as required for optimal performance.[2]

Gravimetric Determination of Copper(II)
This protocol outlines the steps for the quantitative determination of copper in an aqueous

sample.

Materials:

Sample solution containing an unknown amount of copper(II)

2% (w/v) Thionalide solution in acetone

Dilute Sulfuric Acid (e.g., 1 M)

Distilled or deionized water

Beakers

Hot plate

Sintered glass crucible (porosity 4 or equivalent), previously dried and weighed
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Drying oven

Desiccator

Analytical balance

Protocol:

Sample Preparation: Accurately pipette a known volume of the sample solution into a beaker.

The volume should be chosen such that it contains a sufficient amount of copper to yield a

weighable precipitate.

Acidification: Acidify the sample solution by adding dilute sulfuric acid until the desired pH is

reached. An acidic medium is crucial for the selective precipitation of copper.

Precipitation: Heat the acidified solution gently to near boiling on a hot plate. Slowly add a

slight excess of the freshly prepared 2% thionalide solution dropwise while stirring

continuously. The formation of a precipitate indicates the presence of copper. The excess

reagent ensures the complete precipitation of copper ions.

Digestion: Keep the solution hot (without boiling) for a period to allow the precipitate to

digest. This process encourages the formation of larger, more easily filterable particles and

reduces co-precipitation of impurities.

Cooling: Allow the beaker to cool to room temperature.

Filtration: Filter the precipitate through a pre-weighed sintered glass crucible. Use a rubber

policeman to ensure all the precipitate is transferred from the beaker to the crucible.

Washing: Wash the precipitate in the crucible several times with small portions of a suitable

washing solution (e.g., dilute acidic solution followed by distilled water) to remove any

soluble impurities.

Drying: Place the crucible containing the precipitate in a drying oven at an appropriate

temperature (e.g., 105-110 °C) until a constant weight is achieved.
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Cooling and Weighing: After drying, transfer the crucible to a desiccator to cool to room

temperature. Once cooled, weigh the crucible accurately on an analytical balance. Repeat

the drying, cooling, and weighing steps until a constant mass is obtained.

Calculation: Calculate the mass of the precipitate by subtracting the initial mass of the empty

crucible. The percentage of copper in the original sample can then be calculated using the

following formula:

% Copper = (Mass of Precipitate × Gravimetric Factor × 100) / Mass of Sample

The Gravimetric Factor is the ratio of the molar mass of copper to the molar mass of the

copper-thionalide precipitate. The exact stoichiometry of the precipitate needs to be known

for an accurate calculation.

Visualizations
Experimental Workflow for Gravimetric Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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